Cas no 933471-45-5 (Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate)

• Product Name: Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate
• CAS No: 933471-45-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5690759
• PubChem ID: 86335633
• Update Time: 2025-05-24

Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-3-amino-3-(4-nitrophenyl)propanoate
• EN300-1162564
• METHYL(3S)-3-AMINO-3-(4-NITROPHENYL)PROPANOATE
• METHYL (3S)-3-AMINO-3-(4-NITROPHENYL)PROPANOATE
• 933471-45-5
• Benzenepropanoic acid, β-amino-4-nitro-, methyl ester, (βS)-
• Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate

• Inchi： 1S/C10H12N2O4/c1-16-10(13)6-9(11)7-2-4-8(5-3-7)12(14)15/h2-5,9H,6,11H2,1H3/t9-/m0/s1
• InChI Key： JGLLZWBBGQKLKV-VIFPVBQESA-N
• SMILES： O(C)C(C[C@@H](C1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 367.1±37.0 °C(Predicted)
• pka: 6.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate

Recent Advances in the Study of Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate (CAS: 933471-45-5)

Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate (CAS: 933471-45-5) is a chiral compound of significant interest in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory diseases. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique structural features and reactivity.

One of the most notable applications of Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate is its role in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs have been extensively studied for their potential in treating epilepsy, anxiety, and other neurological disorders. The chiral nature of this compound allows for the enantioselective synthesis of GABA analogs, which is crucial for achieving desired pharmacological effects.

Recent research has also explored the use of Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate in the development of protease inhibitors. Proteases play a critical role in various pathological processes, including viral infections and cancer. By incorporating this compound into protease inhibitor scaffolds, researchers have been able to enhance the selectivity and potency of these inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory activity against SARS-CoV-2 main protease, suggesting its potential in antiviral drug development.

In addition to its therapeutic applications, Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate has been investigated for its utility in asymmetric synthesis. The compound's chiral center and functional groups make it a versatile building block for the construction of complex molecules. Recent advances in catalytic asymmetric synthesis have further expanded its applications, enabling the efficient production of enantiomerically pure compounds with high yields and stereoselectivity.

Despite its promising potential, challenges remain in the large-scale production and purification of Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate. Current synthetic routes often involve multi-step processes with moderate yields, and the purification of enantiomerically pure forms can be technically demanding. However, ongoing research efforts are focused on optimizing synthetic methodologies and developing more efficient purification techniques to address these limitations.

In conclusion, Methyl (3S)-3-amino-3-(4-nitrophenyl)propanoate (CAS: 933471-45-5) represents a valuable compound in chemical biology and pharmaceutical research. Its applications in the synthesis of GABA analogs, protease inhibitors, and other bioactive molecules underscore its importance in drug discovery and development. Future studies are expected to further elucidate its potential and address current challenges, paving the way for its broader utilization in the pharmaceutical industry.